Cas no 1806002-57-2 (3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine)

• Product Name: 3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine
• CAS No: 1806002-57-2
• MF: C₇H₅F₄NO
• MW: 195.114315748215
• CID: 4799871
• Update Time: 2025-06-14

3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C7H5F4NO/c1-13-3-2-12-6(7(10)11)5(9)4(3)8/h2,7H,1H3
• InChI Key： ZBZHPHCKANFTMI-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CN=C1C(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 1.7
• Topological Polar Surface Area: 22.1

Additional information on 3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine

Comprehensive Overview of 3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine (CAS No. 1806002-57-2)

3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine (CAS No. 1806002-57-2) is a fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and methoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel heterocyclic compounds and bioactive molecules.

The structural features of 3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine contribute to its versatility in organic synthesis. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a preferred choice for drug discovery projects. Recent studies have highlighted its role in the synthesis of kinase inhibitors and antiviral agents, aligning with the growing demand for innovative therapeutics in the post-pandemic era. Additionally, its methoxy group offers further functionalization opportunities, enabling the creation of diverse molecular architectures.

In the agrochemical sector, 3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine has emerged as a key building block for the development of crop protection agents. Its ability to modulate biological activity has led to its incorporation into herbicides and fungicides, addressing global challenges such as food security and sustainable agriculture. The compound's stability under environmental conditions further enhances its appeal for large-scale applications.

From a material science perspective, this pyridine derivative is being investigated for its potential in organic electronics and photovoltaic materials. The electron-withdrawing effects of the difluoromethyl group can improve charge transport properties, making it a candidate for next-generation semiconductors and light-emitting diodes (LEDs). Such applications are particularly relevant in the context of the ongoing transition to renewable energy and energy-efficient technologies.

The synthesis of 3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine typically involves multi-step reactions, including halogenation, nucleophilic substitution, and cross-coupling processes. Advanced techniques such as flow chemistry and catalysis have been employed to optimize its production, ensuring high yields and purity. These methodologies align with the broader trends in green chemistry and process intensification, which prioritize efficiency and environmental sustainability.

Analytical characterization of this compound relies on techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These tools are essential for verifying its structural integrity and assessing its suitability for specific applications. The compound's physicochemical properties, including solubility, melting point, and stability, are also critical parameters for researchers and manufacturers.

As the demand for fluorinated compounds continues to rise, 3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine is poised to play a pivotal role in advancing scientific and industrial innovation. Its compatibility with high-throughput screening and combinatorial chemistry further underscores its value in accelerating the discovery of new molecules. Future research directions may explore its potential in proteolysis-targeting chimeras (PROTACs) and other cutting-edge therapeutic modalities.

In conclusion, 3,4-Difluoro-2-(difluoromethyl)-5-methoxypyridine (CAS No. 1806002-57-2) represents a versatile and highly functionalized pyridine derivative with broad applicability across multiple disciplines. Its unique chemical profile, combined with the growing emphasis on sustainable development and technological innovation, ensures its continued relevance in the scientific community. Researchers and industry stakeholders are encouraged to explore its potential further, leveraging its properties to address some of the most pressing challenges of our time.